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Compound of Interest

Compound Name: 1-lodo-1-octyne
CAS No.: 81438-46-2
Cat. No.: B8640996
Get Quote
. J

Executive Summary

1-lodooct-1-yne (CAS: 81438-46-2) is a functionalized terminal alkyne widely utilized as a C8-
electrophile in palladium-catalyzed cross-coupling reactions (e.g., Cadiot-Chodkiewicz,
Sonogashira). While widely cited in synthetic protocols, its specific physical constants—most
notably Refractive Index (

)—are frequently absent from standard commercial databases due to its status as a transient
intermediate often generated in situ or used immediately after isolation.

This guide provides a rigorous framework for determining the refractive index of 1-iodooct-1-
yne, establishing a theoretical baseline (

) and detailing the synthesis and purification protocols required to obtain analytical-grade
material for empirical verification.

Physicochemical Characterization
Theoretical Derivation of Refractive Index
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In the absence of a universally standardized experimental value in public literature, the
refractive index is derived using the Lorentz-Lorenz equation and Molar Refractivity (MR)
principles. This approach allows researchers to validate the purity of synthesized material,
significant deviations (>0.005) from this range indicate the presence of unreacted 1-octyne or
solvent residues.

Calculated Parameters

Parameter Value Method / Source
Molecular Formula Stoichiometry
Molecular Weight 236.10 g/mol Standard Atomic Weights

Est.[1][2]3][4]1[51[6]71I8][9][10]
Comparative Structural

Density ( 1.35 + 0.05 g/mL _

Analysis*
)

o Sum of Atomic Refractivities

Molar Refractivity (MR) ~50.2 cm3/mol )

(Vogel/Eisenlohr)
Theoretical RI (

1.495 - 1.525 Lorentz-Lorenz Derivation

)

*Note: Density is estimated based on the trend between 1-octyne (

) and 1-iodooctane (

). The linearity and triple bond of the alkyne typically increase density relative to the alkyl iodide
analog.

Comparative Reference Data
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Refractive Index (

Compound Structure Density (g/mL)
)

1-Octyne 1.411 0.746

1-lodooctane 1.489 1.330

(lodoethynyl)benzene 1.662 1.700

1-lodooct-1-yne ~1.51 (Est.) ~1.38 (Est.)

Synthesis & Purification Protocol

To measure the refractive index experimentally, high-purity material must be synthesized. The
following protocol utilizes the N-lodosuccinimide (NIS) / Silver Nitrate (

) method, chosen for its high chemoselectivity and minimal byproduct formation compared to
the Cul/I2 method.

Reaction Logic Flow

The synthesis relies on the activation of the terminal alkyne proton by a "soft" Lewis acid (

), followed by electrophilic iodination.

Evaporation dooct-1-yn

Pure 1-lodooct-1-yne
(Target for RI Measurement)

NIS + AgNO3
(lodinating System)

Click to download full resolution via product page

Figure 1: Step-wise synthesis pathway for the generation of analytical-grade 1-iodooct-1-yne.

Experimental Procedure

Safety Warning: Silver salts stain skin and surfaces. lodinated alkynes can be light-sensitive
and potentially unstable upon prolonged storage. Perform all steps in a fume hood.
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e Preparation:
o Dissolve 1-octyne (1.0 equiv, 10 mmol) in Acetone (30 mL).
o Add N-lodosuccinimide (NIS) (1.1 equiv, 11 mmol).

o Catalysis:
o Add

(0.05 equiv, 0.5 mmol) as a catalyst.

o Observation: The reaction typically proceeds at room temperature.[8] Monitor via TLC
(Hexanes).[8] The product (

) is less polar than the starting material.
o Work-up:

o Upon completion (~1-2 hours), dilute with water (50 mL) and extract with Diethyl Ether (3 x
20 mL).

o Wash the organic layer with Saturated

(to remove excess iodine/NIS) and Brine.

o Dry over anhydrous
, filter, and concentrate in vacuo (do not heat above 40°C).
 Purification:
o Flash column chromatography on silica gel using 100% n-Hexane.
o Isolate the colorless to pale yellow oil.

Refractive Index Measurement Protocol

Once isolated, the refractive index serves as the primary purity checkpoint before using the
reagent in sensitive catalytic cycles.
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Instrumentation & Setup

¢ Instrument: Abbe Refractometer (or digital equivalent).
 Light Source: Sodium D-line (

nm).

o Temperature: Thermostated at

Measurement Workflow

Calibration
(Water: n=1.3330)

;

Load Sample
(2-3 drops 1-iodooct-1-yne)

;

Thermal Equilibration
(Wait 60s at 20°C)

'
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Temperature Correction
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(Range: 1.49 - 1.52)
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Figure 2: Operational workflow for validation of 1-iodooct-1-yne purity via refractometry.

Temperature Correction

If the measurement cannot be performed at exactly 20°C, apply the following correction factor
(approximate for organic halides):

* Note: Rl decreases as temperature increases.
Applications in Drug Development
Understanding the purity of 1-iodooct-1-yne via Rl is critical for:

e Sonogashira Coupling: Used to attach the octynyl chain to heteroaromatic cores (e.g., kinase
inhibitors). Impure iodide (containing free alkyne) leads to homocoupling byproducts (diynes)
that are difficult to separate.

o Cadiot-Chodkiewicz Coupling: Synthesis of unsymmetrical diynes for conjugation chemistry.

e Click Chemistry Precursors: The iodo-alkyne can be converted to 1-iodo-triazoles, which are
exploring bioisosteres in peptidomimetics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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